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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the long-term efficacy of Pyridachlometyl
with alternative fungicides under field conditions. The data presented is collated from various

studies to offer an objective overview of its performance in managing key agricultural diseases.

Detailed experimental methodologies are provided for cited trials, and signaling pathways are

visualized to elucidate modes of action.

Executive Summary
Pyridachlometyl, a novel fungicide, demonstrates high and long-lasting efficacy against

significant agricultural pathogens, including Cercospora beticola (causing Cercospora leaf spot

in sugar beet) and powdery mildew in vegetables. Field trial data indicates that its performance

is comparable, and in some instances superior, to established fungicides such as mancozeb.

Its unique mode of action, promoting tubulin polymerization, offers a crucial tool for resistance

management as it shows no cross-resistance to existing fungicide classes like Quinone outside

inhibitors (QoIs), Demethylation inhibitors (DMIs), and Succinate dehydrogenase inhibitors

(SDHIs).

Comparative Field Efficacy
The long-term efficacy of Pyridachlometyl has been evaluated in multiple field trials, primarily

against Cercospora leaf spot in sugar beet and powdery mildew in cucurbits. This section

compares its performance with other commercially available fungicides.
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Control of Cercospora Leaf Spot (Cercospora beticola)
in Sugar Beet
Field studies consistently show Pyridachlometyl provides excellent and persistent control of

Cercospora leaf spot.

Table 1: Efficacy of Pyridachlometyl and Alternative Fungicides against Cercospora Leaf Spot

in Sugar Beet

Fungicide (Active
Ingredient)

Application Rate
Disease Control
Efficacy (%)

Study Reference

Pyridachlometyl 200 ppm
86% (17 days after

treatment)

Sumitomo Chemical

Co., Ltd.

Mancozeb -
Comparable to

Pyridachlometyl

Sumitomo Chemical

Co., Ltd.

Benzovindiflupyr +

Difenoconazole
-

86.7 - 97.3%

reduction in AUDPS

Pethybridge et al.

(2017)[1]

Propiconazole -
64% reduction in

AUDPS

Pethybridge et al.

(2017)[1]

Azoxystrobin -
88.1% reduction in

lesions/leaf

Pethybridge et al.

(2017)[1]

*Area Under the Disease Progress Stairs (AUDPS) is a measure of disease severity over time.

Control of Powdery Mildew (Podosphaera xanthii) in
Cucumber
Pyridachlometyl has shown strong performance in controlling powdery mildew in vegetable

crops.

Table 2: Efficacy of Pyridachlometyl and Alternative Fungicides against Powdery Mildew in

Cucumber
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Fungicide (Active
Ingredient)

Application Rate
Disease Control
Efficacy (%)

Study Reference

Pyridachlometyl - High efficacy
Sumitomo Chemical

Co., Ltd.

Boscalid -
90% (7 days post-

application)

HEBEI CHENGNONG

BIOTECH CO.,LTD[2]

Azoxystrobin 23% SC 0.1%
67.72% (Percent

Disease Control)
Wahul, S. M. (2018)[3]

Propiconazole 25%

EC
0.1%

62.42% (Percent

Disease Control)
Wahul, S. M. (2018)[3]

Boscalid +

Pyraclostrobin
-

Provides 12-15 days

of protection

HEBEI CHENGNONG

BIOTECH CO.,LTD[2]

Experimental Protocols
The following sections detail the methodologies employed in the field trials cited in this guide.

General Fungicide Field Efficacy Trial Protocol
A standardized protocol is typically followed for evaluating fungicide efficacy in field conditions.

Trial Design: Field trials are generally set up in a randomized complete block design with

multiple replications (typically three or four) for each treatment, including an untreated

control.

Plot Size and Management: Plot dimensions and crop husbandry practices, such as

fertilization and irrigation, are maintained uniformly across all treatments to minimize

variability.

Inoculation: In many trials, plots are artificially inoculated with the target pathogen to ensure

uniform disease pressure. For instance, in Cercospora leaf spot trials, inoculum is often

prepared from infected leaves collected the previous season and spread evenly across the

trial area.
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Fungicide Application: Fungicides are applied at specified rates and intervals using

calibrated sprayers to ensure accurate and consistent coverage. The number and timing of

applications are determined by the specific objectives of the trial.

Disease Assessment: Disease severity is assessed at regular intervals throughout the trial.

This is often done using standardized rating scales that quantify the percentage of plant

tissue affected by the disease. The Area Under the Disease Progress Curve (AUDPC) is

then calculated from these sequential assessments to provide a quantitative measure of

disease development over time.

Data Analysis: The collected data is subjected to statistical analysis, typically Analysis of

Variance (ANOVA), to determine the significance of differences between treatments.

Specific Protocol for Cercospora Leaf Spot Efficacy Trial
in Sugar Beet

Host Plant: A sugar beet variety susceptible to Cercospora beticola is used.

Inoculum: Inoculum is prepared from dried, ground sugar beet leaves infected with C.

beticola from the previous season. This is spread uniformly over the plots.

Fungicide Application: Applications are typically initiated upon the first appearance of disease

symptoms or at a predetermined growth stage. Subsequent applications are made at regular

intervals (e.g., 10-14 days).

Disease Severity Rating: Disease severity is rated on a scale of 1 to 10, where 1 indicates

no disease and 10 represents severe infection with significant defoliation.

Yield and Quality Analysis: At harvest, the middle rows of each plot are harvested to

determine root yield. A subsample of roots is analyzed for sugar content and quality

parameters.

Specific Protocol for Powdery Mildew Efficacy Trial in
Cucumber

Host Plant: A cucumber variety susceptible to Podosphaera xanthii is selected.
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Inoculation: Natural infection is often relied upon, but in some cases, artificial inoculation is

performed by shaking spores from infected plants over the trial plots.

Fungicide Application: Treatments usually commence when the first signs of powdery mildew

are observed. Sprays are repeated at regular intervals (e.g., 7-14 days).

Disease Assessment: Disease incidence (percentage of infected leaves) and severity

(percentage of leaf area covered by mildew) are assessed on a sample of leaves from each

plot.

Yield Data: The number and weight of marketable fruits are recorded from the center of each

plot.

Mode of Action and Signaling Pathways
Understanding the mode of action is critical for effective and sustainable disease management.

Pyridachlometyl: Tubulin Polymerization Promoter
Pyridachlometyl has a novel mode of action, targeting the polymerization of tubulin in fungal

cells. Unlike many other fungicides that inhibit tubulin polymerization, Pyridachlometyl
promotes it, leading to the stabilization of microtubules. This disruption of microtubule dynamics

interferes with essential cellular processes such as mitosis and cell division, ultimately causing

fungal cell death.

Pyridachlometyl β-tubulin subunitBinds to MicrotubulePromotes Polymerization Stabilization of
Microtubules

Disruption of
Microtubule Dynamics

Inhibition of Mitosis
& Cell Division Fungal Cell Death

Click to download full resolution via product page

Caption: Mode of action of Pyridachlometyl.

Alternative Fungicides: Modes of Action
A key advantage of Pyridachlometyl is its unique mode of action, which helps in managing

fungicide resistance. The following diagrams illustrate the modes of action of the compared

alternative fungicides.
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Mancozeb (Multi-site) Propiconazole (DMI) Boscalid (SDHI) Azoxystrobin (QoI)

Mancozeb

Multiple Enzymes
(e.g., in glycolysis)

Inactivates

Inhibition of
Enzyme Activity

Propiconazole

C14-demethylase
(Erg11)

Inhibits

Ergosterol Biosynthesis Inhibition

Boscalid

Succinate Dehydrogenase
(Complex II)

Inhibits

Mitochondrial Respiration Inhibition

Azoxystrobin

Cytochrome bc1 Complex
(Complex III)

Inhibits

Mitochondrial Respiration Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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